molecular formula C7H3BrF3N3 B8808880 3-Bromo-6-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine

3-Bromo-6-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine

Cat. No.: B8808880
M. Wt: 266.02 g/mol
InChI Key: LLECIVKPVYBJJP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Bromo-6-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C7H3BrF3N3 and its molecular weight is 266.02 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H3BrF3N3

Molecular Weight

266.02 g/mol

IUPAC Name

3-bromo-6-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine

InChI

InChI=1S/C7H3BrF3N3/c8-5-2-13-14-3-4(7(9,10)11)1-12-6(5)14/h1-3H

InChI Key

LLECIVKPVYBJJP-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=NC2=C(C=NN21)Br)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Amino-4-bromopyrazole (4.29, 26.5 mmol) and 2-(trifluoromethyl)-1,3-bis(dimethylamino)trimethinium hexafluorophosphate (9.00 g, 26.5 mmol) were dissolved in ethanol (52.9 mL) and acetic acid (35.3 mL) and the reaction heated to 70° C. for 16 h. The solution was cooled to room temperature and concentrated. The residue was filtered through a fritted funnel, the precipitate washed with water, and dried under reduced pressure to afford the title compound (6.22 g, 23.4 mmol). LRMS (APCI) calc'd for (C7H3BrF3N3) [M+H]+, 266.0; found 265.9. 1H NMR (CDCl3, 500 MHz) δ 8.96 (d, J=1.1, 2.1, 1H), 8.71 (d, J=2.1, 1H), 8.28 (s, 1H).
Quantity
26.5 mmol
Type
reactant
Reaction Step One
Quantity
52.9 mL
Type
solvent
Reaction Step One
Quantity
35.3 mL
Type
reactant
Reaction Step Two

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